Cas no 201340-99-0 (bis({[(2-methylpropoxy)carbonyl]oxy}methyl) {[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl}phosphonate)

• Product Name: bis({[(2-methylpropoxy)carbonyl]oxy}methyl) {[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl}phosphonate
• CAS No: 201340-99-0
• MF: C₂₁H₃₄N₅O₁₀P
• MW: 547.495926380157
• CID: 1394812
• PubChem ID: 5479546
• Update Time: 2025-04-20

bis({[(2-methylpropoxy)carbonyl]oxy}methyl) {[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl}phosphonate Chemical and Physical Properties

Names and Identifiers

• bis({[(2-methylpropoxy)carbonyl]oxy}methyl) {[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl}phosphonate
• [[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-(2-methylpropoxycarbonyloxymethoxy)phosphoryl]oxymethyl 2-methylpropyl carbonate
• SCHEMBL24808657
• DTXSID50173955
• Bis(IsobutylOC)PMPA
• 201340-99-0
• [[(1R)-2-(6-aminopurin-9-yl)-1-methyl-ethoxy]methyl-(isobutoxycarbonyloxymethoxy)phosphoryl]oxymethyl isobutyl carbonate
• 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-((2-(6-amino-9H-purin-9-yl)-1-methylethoxy)methyl)-, bis(2-methylpropyl) ester, 5-oxide, (R)-
• 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, bis(2-methylpropyl) ester, 5-oxide, (R)-

• Inchi： 1S/C21H34N5O10P/c1-14(2)7-30-20(27)32-11-35-37(29,36-12-33-21(28)31-8-15(3)4)13-34-16(5)6-26-10-25-17-18(22)23-9-24-19(17)26/h9-10,14-16H,6-8,11-13H2,1-5H3,(H2,22,23,24)/t16-/m1/s1
• InChI Key： SMWJBTSECSFQAB-MRXNPFEDSA-N
• SMILES： P(CO[C@H](C)CN1C=NC2=C(N)N=CN=C12)(=O)(OCOC(=O)OCC(C)C)OCOC(=O)OCC(C)C

Computed Properties

• Exact Mass: 547.20452
• Monoisotopic Mass: 547.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 19
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 185A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 659.5°C at 760 mmHg
• Flash Point: 352.6°C
• Refractive Index: 1.57
• PSA: 185.44
• LogP: 4.11200